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Compound of Interest

3-Amino-4-(methylamino)benzoic
Compound Name: o
aci

Cat. No.: B1279846

Essential Safety and Handling Guide for 3-Amino-4-
(methylamino)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Amino-4-(methylamino)benzoic acid (CAS No. 66315-15-9). Adherence to these procedures
is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Summary

3-Amino-4-(methylamino)benzoic acid is a chemical that requires careful handling due to its
potential health effects. The primary hazards associated with this compound are skin irritation,
serious eye irritation, and respiratory irritation. Ingestion and inhalation are also potential routes
of harmful exposure.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1279846?utm_src=pdf-interest
https://www.benchchem.com/product/b1279846?utm_src=pdf-body
https://www.benchchem.com/product/b1279846?utm_src=pdf-body
https://www.benchchem.com/product/b1279846?utm_src=pdf-body
https://www.benchchem.com/product/b1279846?utm_src=pdf-body
https://www.benchchem.com/product/b1279846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Category

GHS Classification

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation.[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 3-Amino-4-(methylamino)benzoic acid, the

following personal protective equipment is mandatory.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from dust

particles and splashes.[1]

Skin and Body Protection

Laboratory coat.

To protect skin and personal
clothing from contamination.[1]

Respiratory Protection

NIOSH-approved respirator
with a particulate filter (e.g.,
N95)

Required when handling the
powder outside of a chemical
fume hood to prevent
inhalation.[2][3][4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing exposure and

preventing environmental contamination.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://aksci.com/sds/8756CS_SDS.pdf
https://aksci.com/sds/8756CS_SDS.pdf
https://aksci.com/sds/8756CS_SDS.pdf
https://www.benchchem.com/product/b1279846?utm_src=pdf-body
https://aksci.com/sds/8756CS_SDS.pdf
https://aksci.com/sds/8756CS_SDS.pdf
https://aksci.com/sds/8756CS_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a62809
https://www.capotchem.cn/doc/viewmsds_51524-84-6.html
http://angenechemical.com/sds/66315-15-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[5] All necessary equipment, such as spatulas, weigh boats, and containers,
should be assembled in a designated handling area, preferably within a chemical fume hood.

e Weighing and Transfer:

o Conduct all weighing and transfer operations within a certified chemical fume hood to
control dust and vapors.

o Use a disposable weigh boat to prevent cross-contamination.
o Handle the solid with care to minimize dust generation.
o Close the container tightly after use.

e Post-Handling:

o Clean the work area thoroughly with an appropriate solvent and dispose of cleaning
materials as hazardous waste.

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[1]

o Remove and dispose of contaminated PPE in the designated hazardous waste stream.

Disposal Plan

Proper disposal of 3-Amino-4-(methylamino)benzoic acid and any associated contaminated
materials is critical.

o Chemical Waste: Unused or waste 3-Amino-4-(methylamino)benzoic acid should be
collected in a clearly labeled, sealed container for hazardous waste. This waste must be
disposed of through a licensed professional waste disposal service.[1][3]

o Contaminated Materials: All disposable items that have come into contact with the chemical,
including gloves, weigh boats, and cleaning materials, are to be considered hazardous
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waste. These items must be collected in a designated and properly labeled hazardous waste
container.[3]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of 3-
Amino-4-(methylamino)benzoic acid in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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